Cas no 338400-65-0 (N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide)

• Product Name: N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide
• CAS No: 338400-65-0
• MF: C₂₁H₁₈BrNO₂
• MW: 396.277124881744
• CID: 5745268
• PubChem ID: 1471490
• Update Time: 2025-08-03

N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2M-525S
• CS-0368117
• Bionet1_002715
• 338400-65-0
• STK820077
• AKOS002226186
• Oprea1_509549
• N-benzyl-4-bromo-N-(4-methoxyphenyl)benzamide
• HMS576D17
• N-BENZYL-4-BROMO-N-(4-METHOXYPHENYL)BENZENECARBOXAMIDE
• Benzamide, 4-bromo-N-(4-methoxyphenyl)-N-(phenylmethyl)-
• N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide

• Inchi： 1S/C21H18BrNO2/c1-25-20-13-11-19(12-14-20)23(15-16-5-3-2-4-6-16)21(24)17-7-9-18(22)10-8-17/h2-14H,15H2,1H3
• InChI Key： HZLNZPMFZUXEIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N(C1C=CC(=CC=1)OC)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 395.05209g/mol
• Monoisotopic Mass: 395.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 539.0±50.0 °C(Predicted)
• pka: -1.81±0.70(Predicted)

Additional information on N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide

Introduction to N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide (CAS No. 338400-65-0)

N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide, a compound with the chemical formula C₂₁H₁₉BrN₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its brominated aromatic structure and benzamide functional group, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 338400-65-0, it has garnered attention in recent years due to its utility in synthetic chemistry and as a precursor in the development of novel therapeutic agents.

The N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide moiety is particularly intriguing because it combines a bromine substituent at the 4-position of the benzene ring with a methoxy group at the 4-position of another phenyl ring. This arrangement not only enhances the compound's solubility and reactivity but also opens up possibilities for further functionalization. The benzamide group, in particular, is known for its role in various bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The brominated aromatic compounds have emerged as a key class of molecules due to their ability to interact with biological targets with high affinity and selectivity. The presence of the bromine atom in N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in drug discovery.

One of the most notable applications of N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies that minimize side effects compared to traditional chemotherapeutic agents. The benzamide moiety is particularly effective in binding to the ATP-binding pockets of kinases, making it an ideal scaffold for inhibitor design.

Recent studies have also explored the potential of N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide as a prodrug or intermediate in the synthesis of more complex molecules. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. This approach can improve drug solubility, bioavailability, and reduce toxicity. The versatility of N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide makes it a valuable building block for medicinal chemists looking to develop novel therapeutic agents.

The synthetic pathways for N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide involve multiple steps, each requiring careful optimization to ensure high yield and purity. Common starting materials include 4-bromobenzoyl chloride and 4-methoxyaniline, which undergo amide bond formation followed by benzoylation and bromination reactions. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

The pharmacological properties of N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide have been studied extensively in vitro and in vivo. Initial studies suggest that it exhibits potent inhibitory activity against several kinases, including EGFR, VEGFR, and PDGFR. These findings are particularly promising for the development of anticancer therapies. Additionally, the compound has shown potential in modulating inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX.

The structure-activity relationships (SAR) of N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide have been carefully analyzed to understand how different substituents affect its biological activity. For instance, replacing the bromine atom with other halogens or alkyl groups can significantly alter the compound's potency and selectivity. This information is crucial for optimizing drug candidates and minimizing off-target effects.

In conclusion, N-Benzyl-4-bromo-N-(4-methoxyphenyl)benzamide (CAS No. 338400-65-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing kinase inhibitors and other bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.